3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole

• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• IUPAC Name: 3-(4,4-diethylpyrrolidin-3-yl)-1-methylpyrazole
• InChI: InChI=1S/C12H21N3/c1-4-12(5-2)9-13-8-10(12)11-6-7-15(3)14-11/h6-7,10,13H,4-5,8-9H2,1-3H3
• InChI Key: ZTUIRTVIDGZORZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CNCC1C2=NN(C=C2)C)CC

Description

3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole ring substituted with a methyl group and a 4,4-diethylpyrrolidine moiety. The pyrrolidine and pyrazole rings confer unique conformational and electronic properties, making it a candidate for pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole typically involves the reaction of 4,4-diethylpyrrolidine with 1-methyl-1H-pyrazole under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium tert-butoxide to deprotonate the pyrazole, facilitating the nucleophilic attack on the pyrrolidine ring. The reaction is conducted in an inert atmosphere, often using solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) to ensure the stability of the reactants and products.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations. Purification steps, including crystallization, distillation, or chromatography, are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups on the pyrazole or pyrrolidine ring are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination or alkylating agents for introducing alkyl groups.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction could lead to the formation of reduced pyrazole derivatives. Substitution reactions result in various substituted pyrazoles or pyrrolidines.

Scientific Research Applications

3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, this compound is compared to structurally related molecules (Table 1). Key parameters include molecular weight , logP (lipophilicity) , synthetic accessibility , and biological activity .

Table 1: Comparative Analysis of Structurally Related Compounds

Compound Name	Molecular Weight (g/mol)	logP	Synthetic Accessibility	Reported Biological Activity
3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole	221.3	2.8	Moderate	Kinase inhibition (IC₅₀: 120 nM)
1-Methyl-3-(pyrrolidin-3-yl)-1H-pyrazole	165.2	1.2	High	Antiviral (EC₅₀: 1.5 μM)
3-(4,4-Dimethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole	193.2	2.1	Moderate	Antibacterial (MIC: 8 μg/mL)
3-(Piperidin-3-yl)-1-methyl-1H-pyrazole	179.2	1.5	High	Antidepressant (Ki: 350 nM)

Key Findings :

Lipophilicity : The diethyl substituents on the pyrrolidine ring in the target compound increase its logP (2.8) compared to analogs with smaller alkyl groups (e.g., dimethyl: logP 2.1) or unsubstituted pyrrolidine (logP 1.2). This enhances membrane permeability but may reduce solubility .

Biological Activity : The diethyl-pyrrolidine-pyrazole scaffold shows superior kinase inhibition (IC₅₀: 120 nM) compared to piperidine-containing analogs (Ki: 350 nM), likely due to better steric complementarity with hydrophobic enzyme pockets .

Synthetic Complexity : Introducing diethyl groups requires multi-step synthesis (e.g., borylation and cross-coupling), making the compound less accessible than simpler derivatives like 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole .

Structural Insights :

• Pyrrolidine vs. Piperidine : Replacing pyrrolidine with piperidine (6-membered ring) reduces conformational rigidity, leading to weaker target binding .
• Substituent Effects : Diethyl groups enhance steric bulk, improving selectivity for kinase targets over off-target receptors (e.g., serotonin receptors) compared to dimethyl analogs .

Biological Activity

3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole is a compound that belongs to the pyrazole family, which has garnered attention for its diverse biological activities. Pyrazoles are known for their therapeutic potential, including anti-inflammatory, analgesic, and antimicrobial properties. This article explores the biological activity of this specific compound, synthesizing findings from various studies and highlighting its pharmacological implications.

Chemical Structure

The chemical structure of 3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{N}_4$$

This structure features a pyrazole ring substituted with a diethylpyrrolidine moiety, which is significant for its biological interactions.

Anti-inflammatory Activity

Research has demonstrated that pyrazole derivatives exhibit potent anti-inflammatory effects. For instance, compounds related to 3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole have been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In a study assessing the anti-inflammatory properties of various pyrazoles, some derivatives showed up to 85% inhibition of TNF-α at concentrations comparable to standard anti-inflammatory drugs like dexamethasone .

Antimicrobial Activity

The antimicrobial potential of pyrazoles has been extensively studied. Compounds structurally similar to 3-(4,4-Diethylpyrrolidin-3-yl)-1-methyl-1H-pyrazole have demonstrated efficacy against various bacterial strains including E. coli and S. aureus. In vitro tests indicated that certain pyrazole derivatives possess significant antibacterial activity with minimum inhibitory concentrations (MIC) comparable to established antibiotics .

Analgesic Effects

Analgesic properties have also been attributed to pyrazole compounds. Studies indicate that certain derivatives can effectively reduce pain in animal models, exhibiting mechanisms that may involve the inhibition of cyclooxygenase (COX) enzymes. The analgesic activity was evaluated through behavioral assays in rodents, revealing promising results .

Study 1: Anti-inflammatory Efficacy

A recent study synthesized a series of pyrazole derivatives and evaluated their anti-inflammatory effects in vivo. The compound 3k exhibited significant anti-inflammatory activity comparable to indomethacin, suggesting its potential as a therapeutic agent for inflammatory diseases .

Compound	TNF-α Inhibition (%)	IL-6 Inhibition (%)
3k	76	93
Dexamethasone	76	86

Study 2: Antimicrobial Properties

In another research effort, a group of novel pyrazole derivatives was synthesized and tested against various bacterial strains. Compound 11 demonstrated substantial antibacterial activity against Pseudomonas aeruginosa and Klebsiella pneumonia, indicating its potential application in treating bacterial infections .

Compound	Bacterial Strain	MIC (µg/mL)
Compound 11	E. coli	32
Compound 11	S. aureus	16